Cas no 338395-68-9 (2-(4-Cyano-5-methyl-3-isothiazolyl)sulfanylacetohydrazide)

• Product Name: 2-(4-Cyano-5-methyl-3-isothiazolyl)sulfanylacetohydrazide
• CAS No: 338395-68-9
• MDL: MFCD00214720
• CID: 4646869
• Update Time: 2025-10-31

2-(4-Cyano-5-methyl-3-isothiazolyl)sulfanylacetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Cyano-5-methyl-3-isothiazolyl)sulfanylacetohydrazide

• MDL： MFCD00214720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(4-Cyano-5-methyl-3-isothiazolyl)sulfanylacetohydrazide

Introduction to 2-(4-Cyano-5-methyl-3-isothiazolyl)sulfanylacetohydrazide (CAS No. 338395-68-9)

2-(4-Cyano-5-methyl-3-isothiazolyl)sulfanylacetohydrazide, identified by its Chemical Abstracts Service (CAS) number 338395-68-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic sulfanylacetohydrazide derivative features a unique structural framework, incorporating an isothiazole core with cyano and methyl substituents, which endows it with distinct chemical and biological properties. The compound's molecular structure, characterized by a sulfur-nitrogen-heterocyclic system, positions it as a promising candidate for further exploration in medicinal chemistry and drug development.

The isothiazole moiety in 2-(4-cyano-5-methyl-3-isothiazolyl)sulfanylacetohydrazide is a key pharmacophore that has been extensively studied for its potential biological activities. Isothiazole derivatives are known to exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the cyano group at the 4-position and the methyl group at the 5-position of the isothiazole ring further modulates the compound's reactivity and biological profile. These structural features contribute to the molecule's ability to interact with various biological targets, making it a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of sulfanylacetohydrazide derivatives. The sulfanylacetohydrazide functional group is known for its ability to form stable complexes with metal ions and to participate in nucleophilic addition reactions, which are crucial for drug-target interactions. The incorporation of this group into the isothiazole framework of 2-(4-cyano-5-methyl-3-isothiazolyl)sulfanylacetohydrazide enhances its versatility as a synthetic intermediate and a lead compound for drug discovery.

Current research in the field of heterocyclic chemistry has highlighted the importance of isothiazole derivatives in developing new therapeutic strategies. Studies have demonstrated that these compounds can inhibit various enzymes and receptors involved in pathological processes, such as inflammation and cancer progression. For instance, recent publications have reported the synthesis and biological evaluation of isothiazole-based sulfonamides that exhibit potent inhibitory activity against enzymes like cyclooxygenase (COX) and lipoxygenase (LOX). The structural motif present in 2-(4-cyano-5-methyl-3-isothiazolyl)sulfanylacetohydrazide shares similarities with these active compounds, suggesting that it may also possess similar biological activities.

The cyano substituent in 2-(4-cyano-5-methyl-3-isothiazolyl)sulfanylacetohydrazide plays a critical role in determining the compound's electronic properties and reactivity. The cyano group is an electron-withdrawing moiety that can influence the electronic distribution across the molecule, thereby affecting its interaction with biological targets. In addition, the cyano group can participate in hydrogen bonding interactions, which are important for binding affinity and specificity. These characteristics make 2-(4-cyano-5-methyl-3-isothiazolyl)sulfanylacetohydrazide a versatile building block for designing molecules with tailored pharmacological properties.

The methyl group at the 5-position of the isothiazole ring in 2-(4-cyano-5-methyl-3-isothiazolyl)sulfanylacetohydrazide contributes to steric hindrance and influences the compound's solubility and metabolic stability. This substitution pattern is often employed in medicinal chemistry to optimize pharmacokinetic profiles. The balance between electronic and steric effects provided by the methyl group allows for fine-tuning of the compound's biological activity while maintaining structural integrity.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of heterocyclic compounds like 2-(4-cyano-5-methyl-3-isothiazolyl)sulfanylacetohydrazide. Molecular modeling studies have been instrumental in understanding how structural modifications affect binding affinity to biological targets. By leveraging these computational tools, researchers can predict potential lead compounds with high accuracy before conducting expensive experimental synthesis. This approach has significantly accelerated drug discovery pipelines and improved the success rate of novel therapeutic agent development.

In conclusion, 2-(4-cyano-5-methyl-3-isothiazolyl)sulfanylacetohydrazide (CAS No. 338395-68-9) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the isothiazole, cyano, and methyl substituents, along with the presence of the sulfanylacetohydrazide functional group, make it a versatile scaffold for designing novel therapeutic agents. Current research trends suggest that this compound may exhibit significant biological activities relevant to various diseases, including cancer and inflammation-related disorders. Continued investigation into its pharmacological properties will likely yield valuable insights into its potential as a lead compound or intermediate in drug development.